6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

• IUPAC Name: 6-bromo-1,4-dimethyl-2,3-dihydroquinoxaline
• InChI: InChI=1S/C10H13BrN2/c1-12-5-6-13(2)10-7-8(11)3-4-9(10)12/h3-4,7H,5-6H2,1-2H3
• InChI Key: BVWZHBZUOICVIU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C2=C1C=CC(=C2)Br)C
• Molecular Formula: C10H13BrN2
• DSSTOX Substance ID: DTXSID20594491
• Molecular Weight: 241.13 g/mol
• CAS No.: 876728-35-7

Description

6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Intermediate Applications

6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline serves as a pivotal intermediate in the synthesis of various biologically active compounds. For instance, the efficient and selective synthesis of quinoline derivatives employs bromination reactions of 1,2,3,4-tetrahydroquinoline, demonstrating the compound's utility in creating synthetically valuable quinolines. These processes are crucial for the development of new pharmaceuticals and materials, showcasing the compound's versatility and importance in organic synthesis (Şahin et al., 2008).

Drug Discovery and Scaffold Development

In drug discovery, this compound and its derivatives play a significant role as scaffolds. The creation of functional tetrahydroquinoxalines from perfluoroaromatic precursors, for instance, highlights its potential as a versatile scaffold in medicinal chemistry. The annelation strategy employed to generate functionalized tetrahydroquinoxaline systems indicates the compound's value in exploring new pharmacologically active molecules (Sandford et al., 2007).

Glycosidase Inhibitors

The synthesis of bromo-conduritol-B and bromo-conduritol-C, which are derived from similar brominated precursors, exemplifies the application of brominated intermediates in producing glycosidase inhibitors. These compounds exhibit strong enzyme-specific inhibition against alpha-glycosidase, highlighting the potential therapeutic applications of derivatives synthesized from this compound in treating diseases related to glycosidase activity (Cantekin et al., 2009).

Safety and Hazards

6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is harmful if swallowed, causes serious eye irritation, is harmful if inhaled, causes skin irritation, is harmful in contact with skin, and may cause respiratory irritation. Safety measures include wearing protective gloves, clothing, and eye protection, washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.